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This document provides a detailed guide for the preparation of BG11 medium, a widely used
growth medium for cyanobacteria and other algae. The focus is on the accurate calculation of
final concentrations from stock solutions, a critical step for experimental reproducibility and the
successful cultivation of phototrophic microorganisms.

Introduction to BG11 Medium

BG11 medium is a defined, freshwater medium developed by Stanier et al. (1979) and is a
foundational tool for the cultivation of a broad range of cyanobacteria.[1][2] Its composition
provides the essential macro- and micronutrients required for the photoautotrophic growth of
these organisms. Accurate preparation of BG11 is crucial, as even minor variations in nutrient
concentrations can impact growth rates, metabolic activity, and experimental outcomes.

This application note outlines the standard composition of BG11 medium, provides a detailed
protocol for the preparation of stock solutions and the final medium, and offers a step-by-step
guide to calculating the final concentrations of each component.
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Composition of BG11 Medium

The final composition of standard 1X BG11 medium is summarized in the table below. It is
typically prepared by diluting concentrated stock solutions to their final working concentration.

Table 1: Final Concentrations of Components in 1X BG11 Medium
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Final Concentration

Component Final Concentration (g/L)
(Molar)

Macronutrients
Sodium Nitrate (NaNOs) 15 1.76 x102 M
Dipotassium Phosphate

0.04 230x 104 M
(K2HPO4)
Magnesium Sulfate

0.075 3.04x 104 M
(MgS0a-7H20)
Calcium Chloride

0.036 245x 1074 M
(CaCl2-2H20)
Sodium Carbonate (Na2CO3) 0.02 1.89 x 1074 M
Chelating Agents
Citric Acid (CeHsO7) 0.006 3.12x 105 M
Ferric Ammonium Citrate 0.006 ~3x10—> M
Disodium EDTA

0.001 2.69x10-¢M
(Na2EDTA-2H20)
Trace Metals (from Trace
Metal Mix)
Boric Acid (HzBO3) 0.00286 463 x10°5M
Manganese Chloride

0.00181 9.15x 10 M
(MnCl2-4H20)
Zinc Sulfate (ZnSOa4-7H20) 0.000222 7.72x 1077 M
Sodium Molybdate

0.00039 1.61x10-°M
(NazM00a4-2H20)
Copper Sulfate (CuS0O4-5H20)  0.000079 3.16x10°7M
Cobalt Nitrate

0.0000494 1.70x 107" M

(Co(NOs3)2:6H20)
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Note: Molar concentrations are calculated based on the anhydrous molecular weight of the

components where applicable.

Experimental Protocols

The preparation of BG11 medium involves two main stages: the preparation of concentrated
stock solutions and the subsequent dilution of these stocks to create the final 1X working

medium.

Preparing concentrated stock solutions saves time and reduces the potential for weighing
errors. The following table provides a standard protocol for preparing common stock solutions
for BG11 medium. It is recommended to store stock solutions in a refrigerator.[3]

Table 2: Preparation of BG11 Stock Solutions
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Stock Solution
Name

Component

Amount to
Stock

Dissolve per 1L of .
Concentration

Distilled Water

Macronutrient Stock

Sodium Nitrate

150¢g 100X
(100X) (NaNOs3)
Dipotassium
49 100X
Phosphate (K2HPOa4)
Magnesium Sulfate
7549 100X
(MgSO0a4:7H20)
Calcium Chloride
3649 100X
(CaCl2:2H20)
Sodium Carbonate
29 100X
(Na2CO0s)
Chelating Agent Stock L )
Citric Acid (CeHsO7) 64 1000X
(1000X)
Ferric Ammonium
_ 69 1000X
Citrate
Disodium EDTA
1lg 1000X
(Na2EDTA-2H20)
Trace Metal Mix ) )
Boric Acid (HsBOs3) 2.86 g 1000X
(1000X)
Manganese Chloride
181g 1000X
(MnCl2:4H20)
Zinc Sulfate
0.222¢g 1000X
(ZnS04-7H20)
Sodium Molybdate
0.39¢ 1000X
(NazM00a4-2H20)
Copper Sulfate
0.079¢g 1000X
(CuS04-5H20)
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Cobalt Nitrate

0.0494 g 1000X
(Co(NOs3)2:6H20)

Protocol:

For each stock solution, weigh the indicated amount of each component.

Dissolve the components in approximately 800 mL of distilled water in a 1 L volumetric flask.

Once fully dissolved, bring the final volume to 1 L with distilled water.

Sterilize by autoclaving at 121°C for 15 minutes or by filter sterilization (0.22 um filter).

Store at 4°C.

Protocol:
» Begin with approximately 900 mL of distilled water in a 1 L volumetric flask or beaker.

o While stirring, add the required volume of each stock solution as calculated in the following
section.

¢ Add the stock solutions in the order they are listed in Table 1 to prevent precipitation.
e Bring the final volume to 1 L with distilled water.
e Adjust the pH to 7.1-7.4 using 1M HCI or 1M NaOH if necessary.[3][4]

« Sterilize the final medium by autoclaving at 121°C for 15 minutes.

Calculating Final Concentrations

The fundamental principle for calculating the volume of a stock solution needed to achieve a
desired final concentration is the dilution equation:

CiV1i=CaV2

Where:
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C1 = Concentration of the stock solution

V1 = Volume of the stock solution to be added (the unknown)

C2 = Desired final concentration in the medium

V2 = Final volume of the medium

To find the volume of the stock solution to add (V1), the equation is rearranged:
V1= (C2V2)/Cs

Let's calculate the volume of the 100X Sodium Nitrate stock solution needed to prepare 1 L of
1X BG11 medium.

e Ci (Stock Concentration) = 150 g/L (from Table 2)
e C:2 (Final Concentration) = 1.5 g/L (from Table 1)
e V2 (Final Volume) =1L
Vi=(15g/L*1L)/150g/L=0.01L=10mL

Therefore, you would add 10 mL of the 100X Sodium Nitrate stock solution to your final
medium.

The same calculation can be applied to all stock solutions.

Table 3: Volume of Stock Solutions for 1 L of 1X BG11 Medium
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. Stock Final )
Stock Solution . . Final Volume Volume to Add
Concentration Concentration
Name (V2) (V1)
(C1) (C2)
Macronutrient
100X 1X 1L 10 mL
Stock
Chelating Agent
1000X 1X 1L 1mL
Stock
Trace Metal Mix 1000X 1X 1L 1mL

Visualizing the Workflow

The following diagrams illustrate the logical flow of preparing BG11 medium and the signaling
pathway for nutrient uptake, which this medium supports.

Stack Solution Preparation

Weigh Chemicals ‘—V‘ Dissolve in dH20 }—V‘ Adjust to Final Volume }—V‘ Sterilize Stock ‘ Use Stock
'se Stocks.

Final Medium Preparation

]

—»‘ Adjust pH Autoclave Final Medium

Start with ~900mL dH20 ‘4»‘ Add Calculated Stock Volumes }—r Adjust Final Volume to 1L

Click to download full resolution via product page

Caption: Workflow for the preparation of BG11 medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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